HHS-475
Overview
Description
HHS-475 is a novel sulfur-triazole exchange (SuTEx) covalent probe with ~5-fold enhanced chemoselectivity for tyrosines over other nucleophilic amino acids.
Scientific Research Applications
Regulation and Oversight of Research
Changes to Research Integrity and Misconduct Definitions : HHS has been involved in refining definitions and handling allegations of scientific misconduct. There has been mixed reception to proposals for changing these definitions, which impact how scientific research is conducted and regulated (Kaiser, 1996).
Proposed Changes in Institutional Review Boards (IRBs) : In 2011, HHS proposed significant changes to the Common Rule on human subjects research. This marked the first major revision in over two decades, affecting medical experiments involving humans and aiming to enhance protections while reducing burdens for researchers (Otrompke, 2012).
Biosecurity in 'Dual Use' Research : HHS established the National Science Advisory Board for Biosecurity to improve biosecurity measures related to 'dual use' research, which includes biological research that could be misused to threaten public health or national security (Shalev, 2004).
Ethical Considerations in Research
Human Subjects Research and Neurobiology : HHS regulations require all human subjects research supported by HHS to be reviewed and approved by an IRB, with informed consent and additional safeguards for vulnerable subjects, particularly relevant to neurobiological research (Puglisi & Ellis, 1996).
Protection of Vulnerable Subjects : Federal regulations under HHS highlight the need for special precautions when using vulnerable individuals as research subjects, such as children, prisoners, or those who are economically or educationally disadvantaged (Stone, 2003).
Research Funding and Support
NIH Grant System and HHS : The Research Grants Office, now the Center for Scientific Review, processes applications for the National Institutes of Health (NIH) and other agencies in HHS. This system has evolved over the years, reflecting changes in government funding and oversight of scientific research (Miller, 2007).
Chemical Countermeasures Research Program : HHS leads the nation in addressing health effects of public health emergencies, including chemical threats. The National Institute of Allergy and Infectious Diseases within NIH/HHS is responsible for research and development of medical countermeasures for chemical emergencies (Yeung, Harper, & Platoff, 2020).
properties
Product Name |
HHS-475 |
|---|---|
Molecular Formula |
C12H10N4O3S |
Molecular Weight |
290.297 |
IUPAC Name |
4-((1H-1,2,4-Triazol-1-yl)sulfonyl)-N-(prop-2-yn-1-yl)benzamide |
InChI |
InChI=1S/C12H10N4O3S/c1-2-7-14-12(17)10-3-5-11(6-4-10)20(18,19)16-9-13-8-15-16/h1,3-6,8-9H,7H2,(H,14,17) |
InChI Key |
ZBNCPAXYEUCPRL-UHFFFAOYSA-N |
SMILES |
O=C(NCC#C)C1=CC=C(S(=O)(N2N=CN=C2)=O)C=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
HHS-475; HHS 475; HHS475 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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